Cas no 1006321-56-7 (<br>3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-4,5-dihydro-isoxazole-5-carboxylic aci d sec-butylamide)

<br>3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-4,5-dihydro-isoxazole-5-carboxylic aci d sec-butylamide structure
1006321-56-7 structure
Product Name:<br>3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-4,5-dihydro-isoxazole-5-carboxylic aci d sec-butylamide
CAS No:1006321-56-7
MF:C14H22N4O2
MW:278.350082874298
CID:3149697
PubChem ID:17095958
Update Time:2025-04-21

<br>3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-4,5-dihydro-isoxazole-5-carboxylic aci d sec-butylamide Chemical and Physical Properties

Names and Identifiers

    • <br>3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-4,5-dihydro-isoxazole-5-carboxylic aci d sec-butylamide
    • CCG-136506
    • 3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-4,5-dihydro-N-(1-methylpropyl)-5-isoxazolecarboxamide
    • 1006321-56-7
    • DTXSID001122235
    • STK341981
    • AKOS022071268
    • N-(butan-2-yl)-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide
    • AKOS001859592
    • Inchi: 1S/C14H22N4O2/c1-5-9(3)16-14(19)13-7-12(17-20-13)11-8-15-18(6-2)10(11)4/h8-9,13H,5-7H2,1-4H3,(H,16,19)
    • InChI Key: MOBSDSWSVSGDGC-UHFFFAOYSA-N
    • SMILES: O1C(C(NC(C)CC)=O)CC(C2C=NN(CC)C=2C)=N1

Computed Properties

  • Exact Mass: 278.17427596Da
  • Monoisotopic Mass: 278.17427596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.5Ų
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